Cas no 6287-40-7 (Dibutylamine hydrochloride)

• Product Name: Dibutylamine hydrochloride
• CAS No: 6287-40-7
• MF: C₈H₂₀ClN
• MW: 165.7041015625
• MDL: MFCD00034885
• CID: 95519
• PubChem ID: 3083954
• Update Time: 2025-06-30

Dibutylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Dibutylamine hydrochloride
• dibutylamineHCl
• Di-n-butylammoniumchlorid
• Dibutyl amine hydroc
• Dibutylammonium chloride
• N-Butyl-1-butanamine hydrochloride
• 1-Butanamine, N-butyl-, hydrochloride
• N-butylbutan-1-amine hydrochloride
• Dibutylamine HCl
• di-n-butylammonium chloride
• di-n-butylamine hydrochloric acid
• NSC8773
• ODYNBECIRXXOGG-UHFFFAOYSA-N
• ST24033150
• AM20100543
• W7485
• N-butylbutan-1-amine;hydrochloride
• EINECS 228-521-0
• D5856
• DTXSID30212033
• AKOS015844519
• E78555
• 6287-40-7
• BS-28918
• AI3-28515
• NSC-8773
• MFCD00034885
• A868329
• NSC 8773
• FT-0755219
• EN300-100443
• SCHEMBL2231004
• DB-008569

• MDL： MFCD00034885
• Inchi： 1S/C8H19N.ClH/c1-3-5-7-9-8-6-4-2;/h9H,3-8H2,1-2H3;1H
• InChI Key： ODYNBECIRXXOGG-UHFFFAOYSA-N
• SMILES： Cl.N(CCCC)CCCC

Computed Properties

• Exact Mass: 165.12800
• Monoisotopic Mass: 165.128
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 37.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 12

Experimental Properties

• Density: 0.9687 (rough estimate)
• Melting Point: 284-286 ºC
• Boiling Point: 273.32°C (rough estimate)
• Flash Point: 41.1 °C
• Refractive Index: 1.5480 (estimate)
• PSA: 12.03000
• LogP: 3.36910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on Dibutylamine hydrochloride

Dibutylamine Hydrochloride (CAS No. 6287-40-7): A Comprehensive Overview

Dibutylamine hydrochloride (CAS No. 6287-40-7) is a versatile compound with significant applications in various fields, including pharmaceuticals, chemical synthesis, and analytical chemistry. This article provides a detailed overview of dibutylamine hydrochloride, including its chemical properties, synthesis methods, applications, and recent research advancements.

Chemical Properties

Dibutylamine hydrochloride is a white crystalline solid with the molecular formula C₈H₁₉ClN. It has a molar mass of 165.70 g/mol and is highly soluble in water. The compound exhibits strong basic properties due to the presence of the amine group, which can readily accept a proton to form the hydrochloride salt. The melting point of dibutylamine hydrochloride is approximately 165-167°C, making it suitable for various thermal processes.

The solubility of dibutylamine hydrochloride in water is around 300 g/L at 25°C, which is advantageous for its use in aqueous solutions and reactions. Additionally, it is soluble in organic solvents such as ethanol and acetone, expanding its utility in different chemical processes.

Synthesis Methods

The synthesis of dibutylamine hydrochloride can be achieved through several methods, each with its own advantages and limitations. One common approach involves the reaction of dibutylamine with hydrogen chloride gas or hydrochloric acid solution. This reaction is straightforward and can be performed under mild conditions:

(C4H9)2NH + HCl → (C4H9)2NH·HCl (Dibutylamine Hydrochloride)

An alternative method involves the alkylation of ammonia with butyl halides followed by treatment with hydrogen chloride to form the final product. This method provides a higher yield and purity but may require more stringent reaction conditions.

Applications in Pharmaceuticals and Chemical Synthesis

Dibutylamine hydrochloride finds extensive use in the pharmaceutical industry as an intermediate in the synthesis of various drugs and active pharmaceutical ingredients (APIs). Its strong basicity and reactivity make it an excellent catalyst or reagent in many synthetic reactions. For example, it is used in the preparation of antihistamines, antidepressants, and other therapeutic agents.

In chemical synthesis, dibutylamine hydrochloride serves as a versatile building block for the preparation of more complex molecules. It can participate in nucleophilic substitution reactions, condensation reactions, and other transformations that are crucial for the development of new materials and compounds.

Analytical Chemistry and Research Applications

In analytical chemistry, dibutylamine hydrochloride is used as a derivatizing agent to enhance the detectability of certain analytes. Its ability to form stable derivatives with various functional groups makes it valuable in techniques such as gas chromatography (GC) and high-performance liquid chromatography (HPLC). Recent studies have explored its use in the detection of trace amounts of organic compounds in environmental samples and biological fluids.

Dibutylamine hydrochloride also plays a role in research laboratories for its use as a standard reference material. Its well-characterized properties and high purity make it suitable for calibrating instruments and validating analytical methods.

Safety Considerations and Handling Guidelines

Safety is paramount when handling any chemical compound. While dibutylamine hydrochloride is not classified as a hazardous material under most regulations, it should still be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn during handling.

In case of accidental exposure, immediate first aid measures should be taken. For skin contact, wash the affected area thoroughly with water. For inhalation, move to fresh air immediately. In case of ingestion or eye contact, seek medical attention promptly.

Recent Research Advancements

The ongoing research on dibutylamine hydrochloride has led to several exciting developments. One notable area is its application in green chemistry initiatives. Researchers are exploring ways to use this compound as a catalyst or reagent in environmentally friendly processes that minimize waste generation and reduce energy consumption.

A recent study published in the Journal of Organic Chemistry investigated the use of dibutylamine hydrochloride as a catalyst in the synthesis of biodegradable polymers from renewable resources. The results showed that this compound could significantly enhance reaction yields while maintaining high product purity.

In another study published in Analytical Chemistry, scientists demonstrated the effectiveness of dibutylamine hydrochloride as a derivatizing agent for detecting trace amounts of volatile organic compounds (VOCs) in air samples. The method developed showed improved sensitivity and selectivity compared to traditional techniques.

Conclusion

(C(C(C(C(C(C(C(C(C(C(C(C(C(C(C(CDibutylamine hydrochloride (CAS No. 6287-40-7)) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical properties make it an essential reagent in pharmaceuticals, chemical synthesis, and analytical chemistry. Ongoing research continues to uncover new uses and improve existing methods involving this compound, further solidifying its importance in modern science.